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Compound of Interest

Compound Name: Butyl propionate

Cat. No.: B165908 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The selection of a solvent is a critical decision in chemical research and pharmaceutical

development, with significant implications for process efficiency, safety, and environmental

impact. As the focus on green chemistry intensifies, a thorough understanding of the

environmental profile of solvents is essential. This guide provides an objective comparison of

the environmental and safety aspects of butyl propionate against a range of other commonly

used laboratory and industrial solvents. The information presented, supported by experimental

data, aims to assist professionals in making informed solvent choices that align with

sustainability goals.

Quantitative Comparison of Environmental and
Safety Profiles
The following table summarizes key environmental and safety data for butyl propionate and

several alternative solvents. These parameters are crucial in assessing the potential impact of

a solvent on the environment and its occupational health and safety profile.
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Solvent
VOC
Content
(g/L)

Biodegrada
bility
(OECD 301)

Aquatic
Toxicity -
Algae
(EC50
mg/L)

Aquatic
Toxicity -
Daphnia
(EC50
mg/L)

Aquatic
Toxicity -
Fish (LC50
mg/L)

n-Butyl

Propionate
880

Readily

biodegradabl

e

Data not

available

Data not

available

Data not

available

tert-Butyl

Acetate
843

Data not

available

ErC50: 64

(96h)[1]

EC50: 410

(24h)[1]

LC50: 240

(96h)[1]

Acetone 791

Readily

biodegradabl

e[2]

Data not

available

Data not

available

Data not

available

Ethanol 790

Readily

biodegradabl

e

Data not

available

Data not

available

Data not

available

Isopropanol 785

Readily

biodegradabl

e

EC50: >1000

(72h)[3]

EC50:

>10000 (48h)

[3]

LC50: 4200

(96h)[3]

Ethyl Acetate 901

Readily

biodegradabl

e (100% in 28

days)[4]

EC50: >1000

(72h)

EC50: 164

(48h)

LC50: 220-

250 (96h)[5]

n-Butyl

Acetate
882

Readily

biodegradabl

e (>60% in 20

days)[6]

EC50: 648

(72h)[6]

EC50: 44

(48h)[7]

LC50: 18

(96h)[7]

Methyl Ethyl

Ketone

(MEK)

805

Readily

biodegradabl

e

Data not

available

EC50: 5091

(48h)[8]

LC50: 2993

(96h)[9]

Cyclohexane 779 Readily

biodegradabl

ErC50: 9.317

(72h)[10]

EC50: 0.9

(48h)[10]

LC50: 4.53

(96h)[10]
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e[10]

Toluene 867

Readily

biodegradabl

e

Data not

available

EC50: 3.78

(48h)[11]

LC50: 5.5

(96h)[12]

Xylene 870

Readily

biodegradabl

e (98% in 28

days)[13]

ErC50: 4.7

(72h)[13]

EC50: 1.0

(24h)

LC50: 2.6

(96h)[13]

Propylene

Glycol Methyl

Ether Acetate

(PGMEA)

970

Readily

biodegradabl

e

Data not

available

Data not

available

Data not

available

Experimental Protocols
The data presented in this guide is derived from standardized test methods established by

organizations such as the Organisation for Economic Co-operation and Development (OECD)

and the U.S. Environmental Protection Agency (EPA). Understanding these protocols is crucial

for interpreting the data and for conducting further comparative studies.

Ready Biodegradability - OECD 301
The OECD 301 guideline encompasses a series of six methods for screening chemicals for

ready biodegradability in an aerobic aqueous medium.[14] These tests are designed to

determine if a substance is likely to be rapidly and ultimately biodegraded in the environment.

[14]

Principle: A solution or suspension of the test substance in a mineral medium is inoculated

with microorganisms (typically from sewage treatment plant effluent) and incubated under

aerobic conditions in the dark or diffuse light for 28 days.[10] The extent of biodegradation is

determined by measuring parameters such as the consumption of dissolved organic carbon

(DOC), the production of carbon dioxide (CO2), or the uptake of oxygen.[15]

Pass Levels: For a substance to be classified as "readily biodegradable," it must achieve a

certain percentage of degradation within a 10-day window during the 28-day test period. For
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methods measuring CO2 production or oxygen uptake, the pass level is ≥60% of the

theoretical maximum. For methods measuring DOC removal, the pass level is ≥70%.[16]

Methods: The specific methods within the OECD 301 series include:

301 A (DOC Die-Away): Measures the removal of dissolved organic carbon.

301 B (CO2 Evolution Test): Measures the production of carbon dioxide.[14]

301 C (Modified MITI Test): A respirometric method measuring oxygen consumption.

301 D (Closed Bottle Test): Measures the consumption of dissolved oxygen in a closed

bottle.[17]

301 E (Modified OECD Screening Test): Another DOC die-away method.

301 F (Manometric Respirometry Test): Measures oxygen uptake in a closed respirometer.

[17]

The choice of method depends on the physical and chemical properties of the test substance,

such as its solubility and volatility.
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Workflow for OECD 301F Manometric Respirometry Test.
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Aquatic Toxicity Testing - OECD 201, 202, and 203
These OECD guidelines are used to determine the toxicity of a substance to key aquatic

organisms, providing a basis for assessing its potential environmental risk.

OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test: This test assesses

the effect of a substance on the growth of freshwater algae. Exponentially growing algal

cultures are exposed to the test substance for 72 hours, and the inhibition of growth is

measured. The result is typically expressed as the EC50, the concentration that causes a

50% reduction in growth.

OECD 202: Daphnia sp. Acute Immobilisation Test: This test evaluates the acute toxicity of a

substance to Daphnia magna, a small freshwater crustacean. Young daphnids are exposed

to the test substance for 48 hours, and the concentration at which 50% of the daphnids are

immobilized (EC50) is determined.

OECD 203: Fish, Acute Toxicity Test: This guideline outlines a method to determine the acute

lethal toxicity of a substance to fish.[1][4][5][7] Fish are exposed to the test substance for 96

hours, and the concentration that is lethal to 50% of the fish (LC50) is calculated.[1]

Volatile Organic Compound (VOC) Content - EPA Method
24
EPA Method 24 is a standard procedure for determining the volatile matter content, water

content, density, and solids content of surface coatings.[1] The VOC content is then calculated

from these measurements.

Principle: The method involves determining the weight of volatile material lost from a sample

when heated at 110°C for one hour. The water content is determined separately using Karl

Fischer titration. The density of the coating is measured, and from these values, the mass of

VOC per unit volume of the coating (less water and exempt solvents) is calculated.
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Determine Total Volatiles
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Logical workflow for determining VOC content via EPA Method 24.

Conclusion
The selection of a solvent requires a balanced consideration of performance, safety, and

environmental impact. While butyl propionate presents a favorable profile with its ready

biodegradability and low aquatic toxicity, a comprehensive assessment should also consider its

VOC content. This guide provides a framework and data to aid researchers and professionals

in making more sustainable solvent choices. As more data becomes available, particularly

quantitative biodegradability data for a wider range of solvents, these comparisons will become

even more robust, further enabling the adoption of greener chemistry practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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